Cas no 1183179-48-7 (4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid
• CAS No: 1183179-48-7
• MF: C₈H₆BrN₃O₂S
• MW: 288.12113904953
• CID: 5206262
• PubChem ID: 61035668
• Update Time: 2025-06-08

4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid
• 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylicacid
• 2-Thiazolecarboxylic acid, 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-
• 4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C8H6BrN3O2S/c9-5-1-10-12(2-5)3-6-4-15-7(11-6)8(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： VRYYUBMDEIEOIA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1=CSC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 96.2

Additional information on 4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid

Comprehensive Overview of 4-(4-Bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid (CAS No. 1183179-48-7)

4-(4-Bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid (CAS No. 1183179-48-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a thiazole ring and a pyrazole moiety, making it a versatile intermediate for pharmaceutical research and organic synthesis. Its brominated pyrazole group enhances its reactivity, enabling diverse functionalization pathways, while the carboxylic acid moiety offers opportunities for further derivatization.

In recent years, the demand for heterocyclic compounds like 4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's ability to modulate protein-protein interactions aligns with the growing focus on targeted therapies and precision medicine, addressing common search queries such as "new kinase inhibitor scaffolds 2024" and "heterocyclic compounds in drug design."

From a synthetic chemistry perspective, this compound's CAS number 1183179-48-7 is frequently referenced in patents and academic journals exploring cross-coupling reactions and click chemistry. Its bromo substituent allows for Suzuki-Miyaura or Buchwald-Hartwig couplings, making it valuable for constructing complex molecular architectures. This aligns with trending searches like "brominated heterocycles in C-C bond formation" and "pyrazole-thiazole hybrid applications."

The compound's physicochemical properties, including its moderate water solubility (attributed to the carboxylic acid group) and thermal stability, make it suitable for various formulation studies. These characteristics are crucial for researchers investigating "improving API bioavailability" or "acidic heterocycles in drug delivery," which rank high in pharmaceutical SEO trends. Additionally, its thiazole core contributes to metabolic stability—a key consideration in modern prodrug development strategies.

In material science, 4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid has shown promise in the design of organic semiconductors and coordination polymers. The compound's conjugated system and metal-chelating ability respond to the increasing interest in "small-molecule electronic materials" and "multifunctional organic frameworks." Its structural features enable π-π stacking interactions, a property often searched in relation to "organic photovoltaic materials optimization."

Quality control of this compound involves advanced analytical techniques like HPLC purity analysis and LC-MS characterization, addressing laboratory professionals' frequent queries about "heterocyclic compound validation methods." The presence of both hydrogen bond donors and acceptors in its structure also makes it relevant to computational chemists studying "molecular docking of thiazole derivatives" or "predicting drug-like properties."

Environmental and regulatory aspects of CAS 1183179-48-7 are increasingly important, with researchers examining its biodegradation pathways and green chemistry applications. This responds to the rise in searches for "sustainable heterocycle synthesis" and "benign by design pharmaceuticals." The compound's halogenated nature prompts studies on selective dehalogenation techniques, a niche but growing area in synthetic methodology.

Future research directions for 4-(4-bromo-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid may explore its structure-activity relationships in greater depth, particularly in antimicrobial applications—a response to the global need for novel antibiotics. Its potential as a ligand in catalysis also remains underexplored, offering opportunities in asymmetric synthesis, a field generating substantial academic and industrial interest.